5-(4-fluorobenzyl)-2H-tetrazole

• CAS No.: 500370-52-5
• Molecular Formula: C8H7FN4
• Molecular Weight: 178.17 g/mol
• IUPAC Name: 5-[(4-fluorophenyl)methyl]-2H-tetrazole
• InChI: InChI=1S/C8H7FN4/c9-7-3-1-6(2-4-7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key: JDPCFNUQAFMWSH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC2=NNN=N2)F

Description

5-(4-fluorobenzyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7FN4 and its molecular weight is 178.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (4-fluorophenyl)acetonitrile (5.00 g, 37.0 mmol) in 100 mL of toluene was added sodium azide (7.22 g, 111 mmol), triethylamine (15.5 mL, 111 mmol), and concentrated aqueous HCl solution (9.25 mL, 111 mmol). The reaction was heated at 90° C. overnight. The solution was cooled to room temperature and extracted with water and 1N NaOH solution. The combined aqueous layers were washed with ether (3×), acidified with concentrated aqueous HCl solution, and the resulting precipitate was collected by filtration and rinsed with 0.1N HCL solution. The resulting solid was azeotroped from toluene to provide 5-(4-fluorobenzyl)-2H-tetrazole. ESI+MS: 178.9 [M+H]+.